
preparing A-967079 stock solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A-967079

Cat. No.: B605065 Get Quote

Application Notes: A-967079
Introduction

A-967079 is a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel.[1] It demonstrates high selectivity for TRPA1 over other TRP channels

and a wide range of other ion channels, enzymes, and G-protein-coupled receptors.[2] A-
967079 is an invaluable tool for researchers studying nociception, neurogenic inflammation,

and respiratory conditions, as TRPA1 is a key sensor for a variety of noxious and inflammatory

stimuli.[1][3] This document provides detailed protocols for the preparation of A-967079 stock

solutions using Dimethyl Sulfoxide (DMSO) for use in both in vitro and in vivo experimental

settings.

Mechanism of Action

TRPA1 is a non-selective cation channel predominantly expressed in the sensory neurons of

the dorsal root and trigeminal ganglia.[1] It is activated by a diverse array of stimuli, including

environmental irritants (e.g., allyl isothiocyanate from mustard oil), cold temperatures, and

endogenous inflammatory mediators.[1] Activation of the TRPA1 channel leads to an influx of

cations, primarily Ca²⁺ and Na⁺, which depolarizes the neuron and initiates the transmission of

pain and inflammatory signals. A-967079 selectively blocks this channel, thereby inhibiting

neuronal activation and subsequent downstream signaling pathways associated with pain and

inflammation.[4] It has demonstrated analgesic effects in various preclinical models of pain.[2]
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A-967079 should be handled by trained personnel in a laboratory setting. It is supplied as a

crystalline solid and should be considered hazardous until more information is available.[5]

Standard personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn. Avoid ingestion, inhalation, and contact with skin and eyes.[5] Wash hands

thoroughly after handling. For complete safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

Quantitative Data Summary
The physicochemical and biological properties of A-967079 are summarized in the table below

for quick reference.

Property Value

Chemical Name
(1E,3E)-1-(4-Fluorophenyl)-2-methyl-1-pentene-

3-one oxime[2]

Molecular Formula C₁₂H₁₄FNO[1][6]

Molecular Weight 207.24 g/mol [1][6][7]

CAS Number 1170613-55-4[2][6]

Appearance White to off-white solid[6]

Purity ≥98%[2]

IC₅₀ (human TRPA1) 67 nM[1][2][4][6][7]

IC₅₀ (rat TRPA1) 289 nM[2][4][6][7]

Solubility in DMSO Up to 100 mg/mL (approx. 482.53 mM)[6][8]

Storage (Powder) -20°C for up to 3 years[6][7][8]

Storage (DMSO Stock)
-80°C for up to 1 year[7][8], or -20°C for up to 1

month[6][7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM A-967079 Stock Solution in DMSO
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This protocol describes the preparation of a highly concentrated primary stock solution of A-
967079 in DMSO.

Materials:

A-967079 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, recommended)

Procedure:

Equilibration: Before opening, allow the vial of A-967079 powder to equilibrate to room

temperature for at least 20 minutes to prevent condensation of moisture.

Calculation: Calculate the required mass of A-967079 and volume of DMSO to achieve a

100 mM concentration.

Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

)

Example for 1 mL of 100 mM stock:

Mass (mg) = 0.1 mol/L x 0.001 L x 207.24 g/mol = 20.724 mg

Weighing: Carefully weigh the calculated amount of A-967079 powder using an analytical

balance and transfer it into a sterile amber vial.

Dissolution:
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Add the corresponding volume of high-purity DMSO to the vial containing the A-967079
powder.

Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If dissolution is slow, sonication in an ultrasonic bath for 5-10 minutes is recommended to

ensure complete solubilization.[6][8] Gentle warming can also aid dissolution.[6]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile amber microcentrifuge tubes.[7]

Store the aliquots upright at -80°C for long-term stability (up to 1 year) or at -20°C for

short-term use (up to 1 month).[6][7][8]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the primary DMSO stock solution into an aqueous buffer

or cell culture medium for immediate use in experiments.

Materials:

100 mM A-967079 stock solution in DMSO

Sterile aqueous buffer of choice (e.g., PBS, HBSS) or cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 100 mM A-967079 stock solution at room temperature.

Intermediate Dilution (Optional): It is often practical to first prepare an intermediate stock

solution (e.g., 1 mM or 10 mM) in DMSO or the final aqueous buffer to facilitate more
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accurate final dilutions.

Final Dilution:

Perform a serial dilution of the stock solution into the desired aqueous buffer or cell culture

medium to achieve the final working concentration.

Important: The final concentration of DMSO in the assay should be kept to a minimum

(typically <0.1%) as it can have biological effects.[9]

Example for preparing 1 mL of a 10 µM working solution from a 100 mM stock:

First, prepare a 1:100 dilution: Add 1 µL of 100 mM stock to 99 µL of buffer to get a 1

mM solution.

Next, prepare another 1:100 dilution: Add 10 µL of the 1 mM solution to 990 µL of buffer

to get the final 10 µM working solution. The final DMSO concentration will be 0.01%.

Usage: Use the freshly prepared aqueous working solution immediately. Do not store

aqueous solutions of A-967079 for more than one day, as the compound is sparingly soluble

and may precipitate out of solution.[5]
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Caption: Workflow for A-967079 Stock Solution Preparation.
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Caption: A-967079 Blocks the TRPA1 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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